Cas no 56045-65-9 (Isoxazole, 3-bromo-5-(4-chlorophenyl)-)

• Product Name: Isoxazole, 3-bromo-5-(4-chlorophenyl)-
• CAS No: 56045-65-9
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• CID: 1596787
• PubChem ID: 12371353
• Update Time: 2025-04-21

Isoxazole, 3-bromo-5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-bromo-5-(4-chlorophenyl)-
• SY338634
• 3-Bromo-5-(4-chlorophenyl)isoxazole
• CHEMBL3277004
• MFCD25964607
• 56045-65-9

• Inchi： 1S/C9H5BrClNO/c10-9-5-8(13-12-9)6-1-3-7(11)4-2-6/h1-5H
• InChI Key： ZNGYMUNPCACRAX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC(=CC=2)Cl)ON=1

Computed Properties

• Exact Mass: 256.92435
• Monoisotopic Mass: 256.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03